Cas no 917608-81-2 (3,6,9,12,15,18,21-Heptaoxadocosanesulfonic acid)

• Product Name: 3,6,9,12,15,18,21-Heptaoxadocosanesulfonic acid
• CAS No: 917608-81-2
• MF: C₁₅H₃₂O₁₀S
• MW: 404.473585128784
• CID: 785615
• PubChem ID: 71428553
• Update Time: 2025-04-19

3,6,9,12,15,18,21-Heptaoxadocosanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21-Heptaoxadocosanesulfonic acid
• 2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanesulfonic acid
• DTXSID40847274
• 2,5,8,11,14,17,20-Heptaoxadocosane-22-sulfonic acid
• 917608-81-2

• Inchi： 1S/C15H32O10S/c1-19-2-3-20-4-5-21-6-7-22-8-9-23-10-11-24-12-13-25-14-15-26(16,17)18/h2-15H2,1H3,(H,16,17,18)
• InChI Key： SHATYJVYHOAFDC-UHFFFAOYSA-N
• SMILES： S(CCOCCOCCOCCOCCOCCOCCOC)(=O)(=O)O

Computed Properties

• Exact Mass: 404.17161839g/mol
• Monoisotopic Mass: 404.17161839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 127Ų